molecular formula C16H14FN B8278862 Benzyl-(6-fluoroindan-1-ylidene)-amine

Benzyl-(6-fluoroindan-1-ylidene)-amine

Cat. No.: B8278862
M. Wt: 239.29 g/mol
InChI Key: FBRKDCXKQLNXAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl-(6-fluoroindan-1-ylidene)-amine is a useful research compound. Its molecular formula is C16H14FN and its molecular weight is 239.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H14FN

Molecular Weight

239.29 g/mol

IUPAC Name

N-benzyl-6-fluoro-2,3-dihydroinden-1-imine

InChI

InChI=1S/C16H14FN/c17-14-8-6-13-7-9-16(15(13)10-14)18-11-12-4-2-1-3-5-12/h1-6,8,10H,7,9,11H2

InChI Key

FBRKDCXKQLNXAP-UHFFFAOYSA-N

Canonical SMILES

C1CC(=NCC2=CC=CC=C2)C3=C1C=CC(=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Combine 6-fluoroindan-1-one (14.57 g, 97.04 mmol) and benzylamine (10.60 mL, 97.04 mmol) in toluene (75 mL). Add p-toluenesulfonic acid monohydrate (0.923 g, 4.85 mmol). Attach a reflux condenser and heat the mixture under nitrogen to reflux over six hours, then stir at room temperature for 14 hours. Extract the mixture with ethyl acetate and water. Dry the resulting organics with magnesium sulfate, filter, and concentrate in vacuo to give the title compound as a red oil (23.22 g, 100%). MS (ES) m/z=240 [M+1].
Quantity
14.57 g
Type
reactant
Reaction Step One
Quantity
10.6 mL
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Three
Quantity
0.923 g
Type
catalyst
Reaction Step Four
Yield
100%

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